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Compound of Interest

Compound Name: HZ2

Cat. No.: B3119701 Get Quote

An In-Depth Technical Guide to the HZ2 Ligand For Researchers, Scientists, and Drug

Development Professionals

Executive Summary
The HZ2 ligand is a complex molecule identified and cataloged by the RCSB Protein Data

Bank.[1] This guide provides a detailed overview of its chemical structure, physicochemical

properties, and associated biological context. The information presented herein is intended to

support research and development efforts focused on targets interacting with HZ2 or

structurally similar compounds.

Chemical Structure and Properties
The HZ2 ligand is a non-polymeric molecule with a complex chemical structure.[1] A 2D

diagram of the HZ2 ligand's structure is available for reference.

Systematic Name: (2~{S})-4-[[(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-

bis(oxidanyl)oxolan-2-yl]methyl-[2-[[9-[(2~{R},3~{R},4~{S},5~{R})-5-(hydroxymethyl)-3,4-

bis(oxidanyl)oxolan-2-yl]purin-6-yl]amino]ethyl]amino]-2-azanyl-butanoic acid.[1]

Chemical Formula: C26 H36 N12 O9.[1]

Physicochemical Properties: A summary of the key physicochemical properties of the HZ2
ligand is presented in the table below. This data is essential for understanding its behavior in

biological systems and for designing experiments.
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Property Value Unit

Molecular Weight 660.639 Da

Formal Charge 0

Atom Count 83

Bond Count 88

Aromatic Bond Count 20

Chiral Atom Count 9

Experimental Protocols
Understanding the interaction of HZ2 with its biological targets is crucial for drug development.

Below is a detailed, standardized protocol for a competitive binding assay, a common method

to quantify the affinity of a ligand for its receptor.

Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the HZ2 ligand for its target receptor.

Materials:

Cell membranes expressing the target receptor.

Radiolabeled ligand (e.g., [3H]-L) with known affinity for the receptor.

Unlabeled HZ2 ligand.

Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

Scintillation fluid and vials.

96-well filter plates.

Scintillation counter.
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Procedure:

1. Prepare a series of dilutions of the HZ2 ligand in assay buffer.

2. In a 96-well plate, add a constant concentration of the radiolabeled ligand to each well.

3. Add the varying concentrations of the HZ2 ligand to the wells.

4. Initiate the binding reaction by adding the cell membranes to each well.

5. Incubate the plate at a specific temperature (e.g., 25°C) for a predetermined time to reach

equilibrium.

6. Terminate the binding reaction by rapid filtration through the filter plates.

7. Wash the filters with ice-cold assay buffer to remove unbound ligand.

8. Allow the filters to dry, then add scintillation fluid to each well.

9. Quantify the amount of bound radioligand using a scintillation counter.

Data Analysis:

The data is plotted as the percentage of specific binding versus the logarithm of the HZ2
ligand concentration.

The IC50 (the concentration of HZ2 that inhibits 50% of the specific binding of the

radioligand) is determined by non-linear regression analysis.

The Ki is calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is

the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Workflows
Visualizing the complex interactions and processes involved in ligand-based research is

essential for clarity and communication. The following diagrams, created using the DOT

language, illustrate a hypothetical signaling pathway that HZ2 might modulate and a typical

experimental workflow for ligand characterization.
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Caption: Hypothetical G-protein coupled receptor signaling pathway modulated by the HZ2
ligand.
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Caption: Standard workflow for the discovery and characterization of a novel ligand like HZ2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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